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Compound of Interest

Compound Name: Axomadol

Cat. No.: B15601816 Get Quote

Disclaimer: The clinical development of Axomadol (EN3324) was discontinued after Phase II

trials.[1] Consequently, detailed preclinical dosing and pharmacokinetic data are not extensively

available in peer-reviewed literature. The following application notes and protocols are based

on the known mechanism of action of Axomadol, general principles of preclinical analgesic

testing, and publicly available data on the structurally and mechanistically related compound,

Tramadol. This information is intended to serve as a guide for researchers and should be

adapted based on pilot studies.

Introduction
Axomadol is a centrally active analgesic compound with a dual mechanism of action.[2] It acts

as both a µ-opioid receptor agonist and an inhibitor of the reuptake of norepinephrine and

serotonin.[2] Axomadol is a racemic mixture of (RR)- and (SS)-enantiomers. The (SS)-

enantiomer is primarily responsible for the inhibition of monoamine reuptake, while the O-

demethylated metabolite of the (RR)-enantiomer is a potent µ-opioid agonist.[2] These

application notes provide a framework for the appropriate dosing and evaluation of Axomadol
in preclinical research settings.

Mechanism of Action Signaling Pathway
The dual mechanism of Axomadol involves two primary signaling pathways: the opioid

receptor pathway and the monoamine reuptake inhibition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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